Cas no 22399-00-4 ((p-Nitrobenzylidene)malonic Acid Diethyl Ester)

(p-Nitrobenzylidene)malonic Acid Diethyl Ester is a versatile organic intermediate widely used in synthetic chemistry, particularly in the preparation of heterocyclic compounds and functionalized aromatic systems. Its key advantages include high reactivity as a Michael acceptor, enabling efficient C-C bond formation, and its utility in cyclization reactions due to the electrophilic nitrobenzylidene moiety. The ester groups enhance solubility in organic solvents, facilitating reaction handling. This compound is valued for its role in synthesizing pharmaceuticals, agrochemicals, and dyes, offering a balance of stability and reactivity under controlled conditions. Its structural features make it a useful building block for complex molecular architectures.
(p-Nitrobenzylidene)malonic Acid Diethyl Ester structure
22399-00-4 structure
Product Name:(p-Nitrobenzylidene)malonic Acid Diethyl Ester
CAS No:22399-00-4
MF:C14H15NO6
MW:293.272004365921
CID:843192
Update Time:2026-04-29

(p-Nitrobenzylidene)malonic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-(4-nitrobenzylidene)malonate
    • (p-Nitrobenzylidene)malonic Acid Diethyl Ester
    • diethyl 2-[(4-nitrophenyl)methylidene]propanedioate
    • Propanedioic acid, 2-[(4-nitrophenyl)methylene]-, 1,3-diethyl ester
    • Inchi: InChI=1S/C14H15NO6/c1-3-20-13(16)12(14(17)21-4-2)9-10-5-7-11(8-6-10)15(18)19/h5-9H,3-4H2,1-2H3
    • InChI Key: KTTWLLFTDRIQEQ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C(=CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)OCC

Computed Properties

  • Exact Mass: 293.08995
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8

Experimental Properties

  • PSA: 95.74

(p-Nitrobenzylidene)malonic Acid Diethyl Ester Pricemore >>

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Additional information on (p-Nitrobenzylidene)malonic Acid Diethyl Ester

Exploring the Properties and Applications of (p-Nitrobenzylidene)malonic Acid Diethyl Ester (CAS No. 22399-00-4)

(p-Nitrobenzylidene)malonic Acid Diethyl Ester, with the CAS number 22399-00-4, is a versatile organic compound widely used in synthetic chemistry and material science. This ester derivative is known for its unique molecular structure, featuring a nitrobenzylidene group attached to a malonic acid diethyl ester backbone. Researchers and industries value this compound for its role as an intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals and agrochemicals.

The chemical properties of (p-Nitrobenzylidene)malonic Acid Diethyl Ester make it an excellent candidate for Knoevenagel condensation reactions, a topic frequently searched in academic and industrial chemistry circles. Its electron-withdrawing nitro group enhances reactivity, making it a preferred choice for constructing carbon-carbon double bonds. This characteristic aligns with current trends in green chemistry, where efficient and selective reactions are highly sought after.

In recent years, the demand for specialty chemicals like 22399-00-4 has surged, driven by advancements in drug discovery and material engineering. A common query among researchers is: "What are the applications of (p-Nitrobenzylidene)malonic Acid Diethyl Ester in modern synthesis?" The answer lies in its utility for creating heterocyclic compounds, which are crucial in developing new medications and functional materials.

From an SEO perspective, terms such as "buy (p-Nitrobenzylidene)malonic Acid Diethyl Ester" and "CAS 22399-00-4 supplier" are frequently searched, indicating commercial interest. The compound's stability under various conditions also makes it a reliable choice for laboratory use, another hot topic in scientific forums. Additionally, its role in photochromic materials research has gained attention, as these materials are pivotal in developing smart windows and optical storage devices.

Quality control is paramount when working with (p-Nitrobenzylidene)malonic Acid Diethyl Ester. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to ensure purity, a subject often discussed in quality assurance communities. The compound's melting point and solubility in organic solvents are also critical parameters for researchers, frequently appearing in technical datasheets and product descriptions.

Environmental considerations are increasingly important in chemical usage. (p-Nitrobenzylidene)malonic Acid Diethyl Ester is notable for its relatively low environmental impact compared to some alternative reagents, aligning with the growing focus on sustainable chemistry. This aspect makes it a preferred choice for eco-conscious laboratories and industries aiming to reduce their carbon footprint.

The future of 22399-00-4 looks promising, with ongoing research exploring its potential in advanced material synthesis and bioconjugation techniques. As the scientific community continues to seek efficient building blocks for complex molecules, (p-Nitrobenzylidene)malonic Acid Diethyl Ester remains a valuable tool in the chemist's arsenal. Its combination of reactivity, stability, and versatility ensures its continued relevance in both academic and industrial settings.

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